Cas no 32383-03-2 (2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate)

• Product Name: 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate
• CAS No: 32383-03-2
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• MDL: MFCD04038569
• CID: 304469
• PubChem ID: 1514300
• Update Time: 2025-05-19

2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 6-chloropyridine-2,3-dicarboxylate
• 2,3-Pyridinedicarboxylicacid, 6-chloro-, 2,3-dimethyl ester
• 6-CHLOROPYRIDINE-2,3-DICARBOXYLIC ACID DIMETHYL ESTER
• 6-Chlor-2,3-bis(methoxycarbonyl)pyridin
• 6-chloropyridin-2,3-dicarboxylic acid dimethyl ester
• dimethyl 6-chloro-2,3-pyridinedicarboxylate
• 6-Chloro-pyridine-2,3-dicarboxylic acid dimethyl ester
• 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate
• AMY17324
• SY037466
• FT-0682278
• DTXSID60363845
• CS-0052177
• F12765
• AKOS015850239
• A5808
• AS-47234
• KEKUTUAIDOVRDG-UHFFFAOYSA-N
• 32383-03-2
• 2,3-Pyridinedicarboxylic acid, 6-chloro-, dimethyl ester
• MFCD04038569
• SCHEMBL2527363

• MDL： MFCD04038569
• Inchi： 1S/C9H8ClNO4/c1-14-8(12)5-3-4-6(10)11-7(5)9(13)15-2/h3-4H,1-2H3
• InChI Key： KEKUTUAIDOVRDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C(C(=O)OC)=N1

Computed Properties

• Exact Mass: 229.01400
• Monoisotopic Mass: 229.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 298.8℃ at 760mmHg
• Flash Point: 134.5°C
• Solubility: Slightly soluble (6.9 g/l) (25 º C),
• PSA: 65.49000
• LogP: 1.30820

2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate

Comprehensive Overview of 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate (CAS No. 32383-03-2)

2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate (CAS No. 32383-03-2) is a specialized organic compound widely recognized for its unique structural properties and applications in agrochemical and pharmaceutical research. This compound belongs to the pyridine derivatives family, characterized by the presence of a chlorine atom and two carboxylate groups, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for "2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate synthesis" or "CAS 32383-03-2 applications," reflecting its growing relevance in modern chemical innovation.

The molecular structure of 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate features a pyridine ring substituted with methyl and chloro groups, along with dicarboxylate functionalities. This configuration enhances its reactivity, enabling its use in cross-coupling reactions and as a precursor for heterocyclic compounds. Recent trends in sustainable chemistry have spurred interest in "eco-friendly synthesis of pyridine derivatives," positioning this compound as a candidate for greener synthetic routes. Its stability under various conditions also makes it a subject of study in "high-performance material design."

In agrochemical applications, CAS 32383-03-2 is explored for its potential role in developing novel crop protection agents. With increasing global demand for "sustainable pesticides" and "low-toxicity agrochemicals," researchers are investigating its derivatives for targeted pest control. The compound's ability to act as a building block for biologically active molecules aligns with the industry's shift toward precision agriculture and reduced environmental impact.

Pharmaceutical research has also identified 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate as a key intermediate in drug discovery. Its structural motifs are found in molecules with potential therapeutic effects, driving searches for "pyridine-based drug candidates" and "CAS 32383-03-2 in medicinal chemistry." The compound's compatibility with modern catalytic methods, such as transition-metal-catalyzed reactions, further expands its utility in creating complex pharmacophores.

From an industrial perspective, the scalability of 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate production is a critical focus. Optimized synthetic protocols, including "flow chemistry approaches" and "catalyst recycling," are being developed to meet commercial demands while minimizing waste. These advancements address the broader chemical industry's emphasis on "circular economy principles" and "green manufacturing."

Analytical characterization of CAS 32383-03-2 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm purity and structural integrity. Quality control is paramount, especially for users searching for "high-purity pyridine derivatives" or "analytical standards for CAS 32383-03-2." Regulatory compliance and safety data sheets (SDS) are equally important for handling and storage, though the compound is not classified under hazardous categories.

Emerging applications of 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate include its use in material science, particularly in designing "organic electronic materials" and "coordination polymers." Its electron-withdrawing groups and planar structure contribute to charge transport properties, relevant for next-generation optoelectronic devices. This interdisciplinary potential makes it a topic of interest in both academic and industrial R&D sectors.

In summary, 2,3-dimethyl 6-chloropyridine-2,3-dicarboxylate (CAS No. 32383-03-2) is a multifaceted compound with expanding applications across agrochemicals, pharmaceuticals, and advanced materials. Its synthesis, properties, and innovative uses continue to inspire research, as evidenced by trending queries like "pyridine derivative innovations" and "CAS 32383-03-2 future prospects." As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping next-generation chemical solutions.